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Compound of Interest

Compound Name: nor-6alpha-Oxycodol

Cat. No.: B593783 Get Quote

Introduction

Oxycodone, a semi-synthetic opioid, is extensively metabolized in the body, leading to a variety

of compounds with differing pharmacological activities. The primary metabolic pathways involve

N-demethylation to noroxycodone, catalyzed by the cytochrome P450 enzyme CYP3A4, and

O-demethylation to the potent analgesic oxymorphone, mediated by CYP2D6.[1][2][3]

Noroxycodone, the major circulating metabolite, undergoes further biotransformation via 6-keto

reduction to form diastereomeric metabolites known as nor-oxycodols.[1][4]

The spatial arrangement of atoms, or stereochemistry, plays a critical role in the interaction of

drug molecules and their metabolites with biological systems.[5][6] Understanding the

stereoselective formation and disposition of these metabolites is crucial for a comprehensive

pharmacological and toxicological profile. This guide provides a detailed examination of the

stereochemistry of nor-oxycodol metabolites, focusing on their formation, analytical separation,

and quantitative disposition.

Metabolic Formation of Nor-oxycodol Stereoisomers
Oxycodone is primarily metabolized by CYP3A4 to produce noroxycodone.[2][7] This major

metabolite is then subject to a stereoselective keto-reduction at the C6 position, yielding two

diastereoisomers: α-nor-6-oxycodol (alpha-N6OCOL) and β-nor-6-oxycodol (beta-N6OCOL).[8]

This metabolic step is crucial as it introduces a new chiral center, leading to distinct three-

dimensional structures.
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The metabolic pathway from the parent drug to the nor-oxycodol metabolites is illustrated

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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